RBC10

• Molecular Formula: C24H25ClN2O2
• Molecular Weight: 408.9 g/mol
• InChI: InChI=1S/C24H25ClN2O2/c1-2-3-15-22(29)27-20-13-7-6-11-18(20)26-19-12-8-14-21(28)23(19)24(27)16-9-4-5-10-17(16)25/h4-7,9-11,13,24,26H,2-3,8,12,14-15H2,1H3
• InChIKey: XERBEDAMDXRGFD-UHFFFAOYSA-N

RBC10 Procurement Guide: Ral GTPase Inhibitor for Cancer Target Validation and Chemical Probe Research

RBC10 is a small-molecule inhibitor of the Ras-like GTPases RalA and RalB, identified through structure-based virtual screening and cell-based secondary assays as one of three lead compounds (RBC6, RBC8, RBC10) that disrupt the Ral–RALBP1 protein–protein interaction [1]. The compound is characterised as a pyrano[2,3-c]pyrazole derivative, although alternative structural assignments exist under the same CAS number (362503-73-9), constituting a critical procurement differentiator . RBC10 inhibits Ral-mediated cell spreading and anchorage-independent growth of human cancer cell lines, making it a reference tool for studying Ral-dependent oncogenic signalling [1].

RalA/B GTPase pathway inhibition studies

Pyrano[2,3-c]pyrazole chemotype; orthogonal to RBC8 series

Reported inhibition of Ral-dependent cell spreading and growth

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source

Why In-Class Ral Inhibitors Cannot Be Interchanged with RBC10 in Targeted Research Procurement

The three screening hits RBC6, RBC8, and RBC10 originate from the same discovery campaign but exhibit distinct chemotypes and divergent optimisation trajectories: RBC6 and RBC8 share a common bicyclic core, whereas RBC10 bears a pyrano[2,3-c]pyrazole scaffold, resulting in different binding orientations within the allosteric GDP-binding cavity [1]. This structural divergence precludes the assumption of functional equivalence; indeed, further medicinal chemistry efforts were concentrated exclusively on the RBC8 series, leaving RBC10 as a structurally unique but less-characterized starting point [1]. Moreover, a critical procurement caveat is that commercial “RBC10” products offered under CAS 362503-73-9 can correspond to either the pyrano[2,3-c]pyrazole derivative or a structurally unrelated benzodiazepinone, depending on the vendor, which directly impacts biological reproducibility .

Chemotype divergence from RBC6/8

RBC10 carries a pyrano[2,3-c]pyrazole scaffold; binding orientation may differ and functional equivalence cannot be assumed.

CAS 362503-73-9 structural ambiguity

Commercial products under this CAS may refer to a benzodiazepinone, not the pyrano[2,3-c]pyrazole; vendor identity must be confirmed.

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source

Quantitative Differentiation of RBC10 from Structurally Related Ral Inhibitors and Commercial Sources

Divergent Chemotype: Pyrano[2,3-c]pyrazole Scaffold vs. Bicyclic Core of RBC6/RBC8

RBC10 possesses a pyrano[2,3-c]pyrazole core (6-amino-4-(4-chlorophenyl)-1,3-dimethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile), which is structurally distinct from the bicyclic core shared by RBC6 and RBC8 [1]. Molecular docking placed the three compounds in different orientations within the allosteric site of RalA–GDP [1]. This scaffold difference represents a categorical differentiation that prevents direct extrapolation from the more extensively characterized RBC8/BQU57 series.

Chemotype Divergence

Head-to-head

Pyrano[2,3-c]pyrazole core; distinct from bicyclic core of RBC6/8

Supports orthogonal chemical probe validation

Docking models; source Nature 2014

Evidence Dimension	Chemical scaffold (core structure)
Target Compound Data	Pyrano[2,3-c]pyrazole (fused heterocycle: C16H15ClN4O; MW 332.8 g·mol⁻¹)
Comparator Or Baseline	RBC6/RBC8 share a single bicyclic core (specific sub-structures shown in Fig. 1e,f of Nature 2014)
Quantified Difference	Categorical (different chemical series); binding orientation differs qualitatively in docking models
Conditions	Virtual screening and molecular docking against RalA–GDP (PDB: 2BOV) using AutoDock4

Why This Matters

A distinct chemotype provides an independent starting point for medicinal chemistry exploration or orthogonal chemical probe validation, reducing the risk of series-specific artefacts.

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source

Cell-Based RalA Activation ELISA: RBC10 Matches RBC6/RBC8 at Screening Concentration

In a RalA activity ELISA using J82 bladder cancer cells stably expressing FLAG-RalA, RBC10 at 50 μM reduced the level of GTP-loaded RalA to an extent comparable with RBC6 and RBC8, while negative controls RBC5, RBC7, and RBC42 showed no effect [1]. Although full concentration–response curves were not reported for RBC10, the data confirm that RBC10 engages the target in a cellular context at a concentration identical to the primary screening condition.

RalA ELISA Activity

Head-to-head

RBC10 (50 μM) reduced GTP-RalA comparably to RBC6/8

Confirms target engagement in cellular context

Single concentration; full CRC not reported

Evidence Dimension	Reduction of RalA activation (FLAG-RalA binding to RalBP1 in ELISA)
Target Compound Data	RBC10 (50 μM) – active (reduced signal; exact % not disclosed)
Comparator Or Baseline	RBC6 (50 μM) and RBC8 (50 μM) – active; RBC5, RBC7, RBC42 (50 μM) – inactive
Quantified Difference	Qualitatively comparable to RBC6/RBC8 at single concentration; inactive controls confirm specificity
Conditions	J82 bladder cancer cells, 1 h treatment, 50 μM compound, FLAG-RalA/RalBP1 ELISA

Why This Matters

Confirms that RBC10 is a bona fide Ral inhibitor in living cells, not a false positive, which is essential for any downstream cellular validation experiment.

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source

MEF Spreading Assay: RBC10 Inhibits Ral-Dependent Cell Spreading Selectively in WT Cells

At 15 μM, RBC10 inhibited the spreading of wild-type (WT) murine embryonic fibroblasts (MEFs) on fibronectin-coated coverslips but did not affect caveolin‑1 knockout (Cav1−/−) MEFs, which are resistant to RalA depletion [1]. This response mirrors the behaviour of RBC6 and RBC8, demonstrating that RBC10 acts through a Ral-dependent mechanism rather than general cytotoxicity.

MEF Spreading Assay

Head-to-head

15 μM inhibited spreading in WT MEFs, not Cav1−/−

Demonstrates Ral-dependent mechanism

Phenotype-specific; not general cytotoxicity

Evidence Dimension	Inhibition of cell spreading on fibronectin
Target Compound Data	RBC10 (15 μM) – inhibited spreading in WT MEFs, no effect in Cav1−/− MEFs
Comparator Or Baseline	RBC6 (15 μM) and RBC8 (15 μM) – same selectivity pattern; DMSO control – no inhibition
Quantified Difference	Qualitative (selectivity for WT over Cav1−/− phenotype shared among RBC6/8/10)
Conditions	WT and Cav1−/− MEFs, fibronectin-coated coverslips, 1 h pretreatment with 15 μM compound

Why This Matters

Validates the mechanism-of-action in a functional cell-based assay, providing confidence that observed effects are on-target and not due to non-specific toxicity.

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source

Commercial Purity: AbMole ≥99.0% vs. Generic 98.0% – A Batch-Consistency Consideration

Among reputable vendors, AbMole specifies a purity of ≥99.0% for RBC10 (Cat. No. M29990), whereas other suppliers, including MedChemExpress and TargetMol, list the compound at 98.0% purity . This 1–2 percentage-point difference, while numerically modest, may reflect more stringent QC acceptance criteria and can influence the consistency of dose–response experiments in sensitive biochemical or cellular assays.

Vendor Purity

Data to verify

AbMole ≥99.0% vs. others 98.0%

Higher purity may reduce impurity variability

Verify CoA and structural confirmation

Evidence Dimension	Declared chemical purity
Target Compound Data	AbMole: ≥99.0% (HPLC)
Comparator Or Baseline	MedChemExpress: 98.0%; TargetMol: 98.0%
Quantified Difference	≥1.0 percentage-point higher purity for AbMole
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Higher purity reduces the contribution of unidentified impurities to experimental variability, which is particularly important when working with a less-characterised tool compound for which off-target effects have not been systematically ruled out.

⚠️ High-Strength Differential Evidence Is Limited for RBC10

The Nature 2014 discovery paper selected RBC8 and its derivative BQU57 for detailed characterisation (ITC, SPR, NMR binding confirmation; Ras/Rho selectivity; xenograft tumour growth inhibition), while RBC10 was not advanced beyond the primary screening stage [1]. Consequently, critical data absent for RBC10 include: direct binding affinity (Kd), GTPase selectivity panel, IC₅₀ values for anchorage-independent growth, solubility, metabolic stability, and in vivo pharmacokinetics. Any procurement decision for RBC10 should acknowledge this evidence gap and consider it alongside the fully characterised RBC8/BQU57 series.

Characterization Depth

Data to verify

RBC10 lacks Kd, selectivity panel, in vivo data

Procurement should consider evidence ceiling

Full characterization only for RBC8/BQU57

Evidence Dimension	Depth of pharmacological characterisation
Target Compound Data	RBC10: no Kd, no selectivity data, no in vivo data, no IC₅₀ curve
Comparator Or Baseline	RBC8/BQU57: Kd confirmed by ITC/SPR/NMR; Ras/Rho selectivity demonstrated; tumour xenograft growth inhibition quantified (BQU57 IC₅₀ 1.3–2.0 μM in H2122/H358)
Quantified Difference	Substantial (only qualitative activity confirmed for RBC10)
Conditions	Cumulative published evidence as of 2014

Why This Matters

Transparency about the evidence ceiling prevents inappropriate selection of RBC10 for experiments requiring a fully validated probe and directs users to consider the entire RBC tool compound portfolio.

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source

RBC10 Research Application Scenarios Grounded in Direct Comparative Evidence

Chemical Probe Triangulation for Ral Pathway Target Engagement Studies

Use RBC10 in parallel with RBC8 (and inactive controls RBC5/RBC42) to triangulate target engagement in cellular assays. Because the three active compounds (RBC6, RBC8, RBC10) operate through the same allosteric site but differ in chemotype, concordant biological effects across compounds strengthen the case for on-target Ral inhibition. This approach is especially valuable when genetic perturbation (siRNA/Ral knockout) is not feasible [1].

Medicinal Chemistry Hit Expansion from a Pyrano[2,3-c]pyrazole Scaffold

Starting from the pyrano[2,3-c]pyrazole core of RBC10, initiate a focused library synthesis to explore structure–activity relationships (SAR) that were not pursued in the original Nature 2014 study. The distinct binding orientation of RBC10 in the RalA–GDP allosteric pocket [1] offers an alternative vector for improving affinity and selectivity beyond what was achieved with the RBC8/BQU57 series.

Procurement QC Benchmarking for Vendor Selection and Reproducibility

When procuring RBC10, mandate vendor-provided Certificate of Analysis (CoA) specifying purity (target ≥99.0%) and structural confirmation (e.g., 1H NMR, HRMS) to confirm the pyrano[2,3-c]pyrazole identity, as opposed to the benzodiazepinone that co-occurs under the same CAS number [1]. This QC step directly addresses the structural ambiguity that otherwise undermines experimental reproducibility.

Anchorage-Independent Growth Screening in Ral-Dependent Cancer Models

Apply RBC10 at 50 μM as a positive control (alongside RBC8) in soft-agar colony formation assays with human cancer cell lines where Ral signalling is implicated (e.g., bladder, lung). The compound's activity in inhibiting anchorage-independent growth was established in the primary screen [1], and its use can help benchmark new inhibitors or siRNA-based validation experiments.

Application

Selection Property

Validation Focus

Ral pathway target engagement studies

Orthogonal chemotype probe

Concordant activity across RBC6/8/10

Pyrano[2,3-c]pyrazole SAR expansion

Alternative binding orientation

Affinity/selectivity improvement screening

Vendor selection and identity confirmation

CoA with ≥99.0% purity and structural NMR

Pyrano[2,3-c]pyrazole identity confirmation

Anchorage-independent growth assays

Ral-dependent cell-model tool

Soft-agar colony formation endpoint

• [1] Weeks, S. E., et al. (2014). Discovery and characterization of small molecules that target the GTPase Ral. Nature, 515(7527), 443–447. doi:10.1038/nature13713 View Source